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Compound of Interest

Compound Name: Gimeracil-13C3

Cat. No.: B13444100

Essential Safety and Handling Guide for Gimeracil-
13C3

This document provides crucial safety protocols and logistical information for the handling and
disposal of Gimeracil-13C3 in a research setting. The following procedures are designed to
ensure the safety of laboratory personnel and to minimize environmental impact.

Physicochemical and Hazard Data

The following table summarizes key quantitative data for Gimeracil, the parent compound of
Gimeracil-13C3. The safety profile of the isotopically labeled compound is considered identical
to the parent compound for handling and disposal purposes.
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Property Value Reference
Molecular Formula CsHaCINO:2 [1112][3]
Molecular Weight 145.54 g/mol [1][2]

White to off-white or pale pink
Appearance ]
solid/powder

Melting Point 274 °C (decomposes)

Topological Polar Surface Area  49.3 A2

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor
Count

Protein Binding 32.2%

Operational and Disposal Plans
Personal Protective Equipment (PPE)

Given that Gimeracil is an antineoplastic agent, stringent measures must be taken to prevent
exposure. The following personal protective equipment is mandatory when handling Gimeracil-
13C3.

Core PPE Requirements:

¢ Gloves: Two pairs of chemotherapy-rated gloves are required. Change the outer glove
immediately if contaminated, and change both pairs regularly (e.g., every 30-60 minutes).

e Gown: A disposable, solid-front gown that is resistant to permeability by hazardous drugs.

o Eye and Face Protection: Safety goggles or a face shield should be used where there is a
potential for splashing.

» Respiratory Protection: For procedures that may generate aerosols or dust, a NIOSH-
approved respirator (e.g., N95) is necessary. All handling of the solid compound should be
performed in a certified chemical fume hood or biological safety cabinet.
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/I Diagram Specifications graph [bgcolor="#FFFFFF", size="10,5!", dpi=72]; node
[color="#4285F4", penwidth=2]; edge [penwidth=1.5]; } . Caption: PPE donning and doffing
workflow for handling Gimeracil-13C3.

Experimental Protocols: Step-by-Step Guidance

Receiving and Storage:
» Upon receipt, visually inspect the container for any damage or leaks.

o Transport the sealed container in a secondary, shatterproof container to the designated
storage area.

» Store Gimeracil-13C3 in a refrigerator at 2-8°C, in a clearly labeled, sealed container within
a designated area for hazardous drugs.

Handling and Preparation of Solutions:

 All handling of Gimeracil-13C3 powder must be conducted within a chemical fume hood or a
Class Il Biological Safety Cabinet to prevent inhalation of airborne particles.

o Before handling, ensure a chemotherapy spill kit is readily accessible.
o Wear all required PPE as specified above.
» When weighing the compound, use a plastic-backed absorbent pad to line the work surface.

» To prepare solutions, add the solvent to the Gimeracil-13C3 powder slowly to avoid
splashing.

» After preparation, wipe the exterior of the container with a decontaminating solution (e.g.,
70% isopropyl alcohol) and place it in a sealed, labeled secondary container for transport.

In Case of a Spill:

o Alert others in the immediate area.
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If the spill is small (less than 5 ml), personnel with appropriate PPE and a spill kit can
manage the cleanup.

For larger spills, evacuate the area and contact the institution's Environmental Health and
Safety (EHS) department.

Use absorbent pads from the spill kit to contain the spill, then clean the area with a detergent
solution followed by water.

All materials used for cleanup must be disposed of as hazardous waste.

Disposal Plan

Gimeracil-13C3 is classified as an antineoplastic and potentially hazardous drug; therefore, all
waste generated must be handled as hazardous waste.

Waste Segregation and Disposal:

Non-trace Contaminated Waste: Unused or expired Gimeracil-13C3, stock solutions, and
materials from a large spill cleanup are considered non-trace (bulk) chemotherapy waste.
This waste must be collected in a designated, sealed, and labeled hazardous waste
container for collection by the institution's EHS.

Trace Contaminated Waste: Items with trace amounts of contamination, such as empty vials,
used gloves, gowns, and labware, should be disposed of in a designated chemotherapy
waste container (often yellow or black).

Sharps: Needles and syringes used for handling Gimeracil-13C3 must be disposed of in a
puncture-proof sharps container specifically designated for chemotherapy waste.

General Disposal Principles:
e DO NOT dispose of Gimeracil-13C3 or its waste down the drain or in the regular trash.

o All waste containers must be clearly labeled as "Chemotherapeutic Waste" or "Hazardous
Waste" and include the chemical name.
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 When waste containers are three-quarters full, they should be securely sealed and a pickup
should be scheduled with the EHS department.

/I Diagram Specifications graph [bgcolor="#FFFFFF", size="10,5!", dpi=72]; node
[color="#4285F4", penwidth=2]; edge [penwidth=1.5]; } . Caption: Waste segregation and
disposal workflow for Gimeracil-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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